N-(3-(benzo[d]oxazol-2-yl)phenyl)-5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-(1,3-benzothiazol-2-yl)-N-[3-(1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C25H15N3O2S2/c29-23(21-12-13-22(31-21)25-28-18-9-2-4-11-20(18)32-25)26-16-7-5-6-15(14-16)24-27-17-8-1-3-10-19(17)30-24/h1-14H,(H,26,29)
• InChI Key: DYDPUJLWCXIHTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)C4=CC=C(S4)C5=NC6=CC=CC=C6S5
• Molecular Formula: C25H15N3O2S2
• Molecular Weight: 453.5 g/mol

Description

The compound “N-(3-(benzo[d]oxazol-2-yl)phenyl)-5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamide” is a complex organic molecule that contains several heterocyclic rings, including benzoxazole, benzothiazole, and thiophene.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, benzoxazoles and benzothiazoles are typically synthesized from o-amino(thio)phenols and aldehydes using various catalysts. Thiophene rings can be formed through several methods, including the Gewald reaction, which involves the condensation of a ketone with a sulfur compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzoxazole, benzothiazole, and thiophene rings, along with the amide group. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the electron-rich heterocyclic rings and the amide group. For example, the benzoxazole and benzothiazole rings might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might contribute to its stability and solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some benzoxazole and benzothiazole derivatives have been studied for their antimicrobial and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. Additionally, studies could investigate the synthesis of this compound and its derivatives to optimize yield and purity.